Cas no 1234298-93-1 (1,2,3-Triazine-5-carboxylic acid)

• Product Name: 1,2,3-Triazine-5-carboxylic acid
• CAS No: 1234298-93-1
• MF: C₄H₃N₃O₂
• MW: 125.085520029068
• CID: 1084381
• PubChem ID: 55303684
• Update Time: 2025-04-20

1,2,3-Triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine-5-carboxylic acid
• 1,2,3-tri(4-pyridyl)cyclopropene
• ACMC-20mv2m
• AGN-PC-003VZW
• CTK0F4642
• Pyridine, 4,4',4''-(1-cyclopropene-1,2,3-triyl)tris-
• 1234298-93-1
• AKOS006387735
• SCHEMBL14825914

• Inchi： 1S/C4H3N3O2/c8-4(9)3-1-5-7-6-2-3/h1-2H,(H,8,9)
• InChI Key： DLMDGLJCWXETIS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN=NC=1)=O

Computed Properties

• Exact Mass: 125.022526347g/mol
• Monoisotopic Mass: 125.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines